![molecular formula C10H6N6O6 B4926146 (2-oxido-1,2,5-oxadiazole-3,4-diyl)bis[(4-methyl-1,2,5-oxadiazol-3-yl)methanone]](/img/structure/B4926146.png)
(2-oxido-1,2,5-oxadiazole-3,4-diyl)bis[(4-methyl-1,2,5-oxadiazol-3-yl)methanone]
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(2-oxido-1,2,5-oxadiazole-3,4-diyl)bis[(4-methyl-1,2,5-oxadiazol-3-yl)methanone] is a chemical compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. It is a heterocyclic compound that contains both nitrogen and oxygen atoms in its structure.
Mechanism of Action
The exact mechanism of action of (2-oxido-1,2,5-oxadiazole-3,4-diyl)bis[(4-methyl-1,2,5-oxadiazol-3-yl)methanone] is not fully understood. However, it is believed to exert its antimicrobial and anticancer effects by inducing oxidative stress and apoptosis in the target cells. It has also been suggested that this compound may inhibit the activity of certain enzymes involved in the inflammatory response.
Biochemical and Physiological Effects:
Studies have shown that (2-oxido-1,2,5-oxadiazole-3,4-diyl)bis[(4-methyl-1,2,5-oxadiazol-3-yl)methanone] exhibits low toxicity towards mammalian cells. However, it has been found to induce cytotoxicity in cancer cells. Additionally, this compound has been shown to exhibit antibacterial and antifungal activity against a range of microorganisms. It has also been found to exhibit anti-inflammatory activity in animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of using (2-oxido-1,2,5-oxadiazole-3,4-diyl)bis[(4-methyl-1,2,5-oxadiazol-3-yl)methanone] in lab experiments is its ease of synthesis and high yield. Furthermore, this compound exhibits a range of biological activities, making it a versatile tool for scientific research. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for the study of (2-oxido-1,2,5-oxadiazole-3,4-diyl)bis[(4-methyl-1,2,5-oxadiazol-3-yl)methanone]. One potential area of research is the development of new derivatives of this compound with improved solubility and biological activity. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and to investigate its potential use in the treatment of various diseases. Finally, the use of this compound as a building block for the synthesis of other heterocyclic compounds should be explored further.
Synthesis Methods
The synthesis of (2-oxido-1,2,5-oxadiazole-3,4-diyl)bis[(4-methyl-1,2,5-oxadiazol-3-yl)methanone] involves the reaction of 4-methyl-3-nitro-1,2,5-oxadiazole with hydrazine hydrate, followed by the reaction of the resulting hydrazide with 4-methyl-3-nitro-1,2,5-oxadiazole-2-oxide. The final product is obtained by treating the intermediate product with acetic anhydride. This synthesis method has been optimized to produce high yields of the compound.
Scientific Research Applications
(2-oxido-1,2,5-oxadiazole-3,4-diyl)bis[(4-methyl-1,2,5-oxadiazol-3-yl)methanone] has been extensively studied for its potential applications in various scientific fields. It has been found to exhibit antimicrobial, anti-inflammatory, and anticancer properties. It has also been investigated for its potential use as a fluorescent probe for the detection of metal ions. Furthermore, this compound has been studied for its potential use as a building block for the synthesis of other heterocyclic compounds.
properties
IUPAC Name |
[4-(4-methyl-1,2,5-oxadiazole-3-carbonyl)-5-oxido-1,2,5-oxadiazol-5-ium-3-yl]-(4-methyl-1,2,5-oxadiazol-3-yl)methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6N6O6/c1-3-5(13-20-11-3)9(17)7-8(16(19)22-15-7)10(18)6-4(2)12-21-14-6/h1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SQLHBKAPFSXNIO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NON=C1C(=O)C2=NO[N+](=C2C(=O)C3=NON=C3C)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6N6O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3,4-Bis(4-methyl-3-furazanoyl)furoxan |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.